Cas no 2140187-48-8 (1-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol)

• Product Name: 1-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• CAS No: 2140187-48-8
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 6240224
• PubChem ID: 165740851
• Update Time: 2025-05-19

1-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol
• EN300-1971475
• 2140187-48-8
• 1-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-ol

• Inchi： 1S/C8H12F3N3O/c1-7(15,4-12)5-3-14(2)13-6(5)8(9,10)11/h3,15H,4,12H2,1-2H3
• InChI Key： GMCXXPXCLSEIFZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(C)(CN)O)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 1-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-ol

1-Amino-2-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Yl)Propan-2-Ol: A Comprehensive Overview

The compound 1-amino-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol, with the CAS number 2140187-48-8, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a pyrazole ring substituted with a trifluoromethyl group, a methyl group, and an amino alcohol moiety. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems and bioactive molecules. Its pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and ability to engage in hydrogen bonding, which are critical properties for drug design. The trifluoromethyl group further enhances the molecule's lipophilicity, making it suitable for targeting specific biological pathways.

The synthesis of 1-amino-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)propan-2-ol involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by substitution reactions to introduce the trifluoromethyl and methyl groups, and finally, the formation of the amino alcohol functionality through nucleophilic addition or other suitable methods. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications.

In terms of applications, this compound has shown promise in the development of anti-inflammatory agents due to its ability to modulate key enzymes involved in inflammatory processes. Additionally, its unique structure allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. For instance, recent research has explored its use as a precursor for peptide synthesis, where its amino alcohol functionality serves as a valuable chiral center.

The toxicity profile of 1-amino-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yli)propan-2-o has also been investigated in preclinical studies. These studies indicate that while it exhibits low acute toxicity, careful consideration must be given to its long-term effects, particularly in chronic exposure scenarios. Regulatory agencies have emphasized the importance of thorough safety assessments before its widespread use in therapeutic applications.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further elucidate the properties of this compound. Machine learning algorithms are being employed to predict its interactions with biological targets, potentially accelerating drug discovery efforts. Moreover, green chemistry approaches are being explored to develop more sustainable synthesis routes for this compound, aligning with global efforts to reduce environmental impact.

In conclusion, 1-amino-2-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yli)propano stands as a testament to the ingenuity of modern chemical synthesis and its potential to address pressing challenges in medicine and materials science. As research continues to uncover new facets of its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.